N-cyclopropyl-N-ethyl-4-{[(4-methylphenyl)amino]methyl}benzamide

• IUPAC Name: N-cyclopropyl-N-ethyl-4-[(4-methylanilino)methyl]benzamide
• InChI: InChI=1S/C20H24N2O/c1-3-22(19-12-13-19)20(23)17-8-6-16(7-9-17)14-21-18-10-4-15(2)5-11-18/h4-11,19,21H,3,12-14H2,1-2H3
• InChI Key: UZZMJGTYRYMZHD-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CC1)C(=O)C2=CC=C(C=C2)CNC3=CC=C(C=C3)C
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

“N-cyclopropyl-N-ethyl-4-{[(4-methylphenyl)amino]methyl}benzamide” is a complex organic compound. It contains a benzamide group, which is a carboxamide derived from benzoic acid. It also has a cyclopropyl group (a three-carbon ring), an ethyl group (a two-carbon chain), and a 4-methylphenyl group (a phenyl ring with a methyl group at the 4th position).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzamide group, the addition of the cyclopropyl and ethyl groups, and the attachment of the 4-methylphenyl group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, with the various groups attached to the benzamide core. The cyclopropyl and ethyl groups would likely add some steric hindrance, potentially affecting the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific groups present. The benzamide group might undergo reactions typical of carboxamides, while the cyclopropyl group could potentially undergo ring-opening reactions. The 4-methylphenyl group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors like its size, shape, and the groups it contains would influence properties like its boiling point, melting point, solubility, and stability.

Mechanism of Action

Without specific information about this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, it might interact with various enzymes or receptors in the body, but this would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, it’s important to handle it properly to minimize risk. Without specific information, it’s difficult to provide detailed safety advice.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, investigating its potential biological activity, and developing methods to synthesize it more efficiently.